Cas no 2339-44-8 (2,4,4'-Trifluoro-5-nitro-biphenyl)

• Product Name: 2,4,4'-Trifluoro-5-nitro-biphenyl
• CAS No: 2339-44-8
• MF: C₁₂H₆F₃NO₂
• MW: 253.176753520966
• CID: 4998971
• Update Time: 2025-04-23

2,4,4'-Trifluoro-5-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,4'-trifluoro-5-nitro-biphenyl
• 2,4,4'-Trifluoro-5-nitrobiphenyl
• 2,4,4'-Trifluoro-5-nitro-biphenyl

• Inchi： 1S/C12H6F3NO2/c13-8-3-1-7(2-4-8)9-5-12(16(17)18)11(15)6-10(9)14/h1-6H
• InChI Key： AHNMPMIVSLPCLM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C1C=CC(=CC=1)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8

Additional information on 2,4,4'-Trifluoro-5-nitro-biphenyl

Exploring the Versatile Applications and Properties of 2,4,4'-Trifluoro-5-nitro-biphenyl (CAS No. 2339-44-8)

The chemical compound 2,4,4'-Trifluoro-5-nitro-biphenyl (CAS No. 2339-44-8) is a fluorinated nitroaromatic compound that has garnered significant attention in various industrial and research applications. With its unique molecular structure, this compound serves as a valuable intermediate in the synthesis of more complex organic molecules. The presence of both trifluoro and nitro groups on the biphenyl backbone enhances its reactivity, making it a preferred choice in advanced chemical synthesis.

One of the most intriguing aspects of 2,4,4'-Trifluoro-5-nitro-biphenyl is its role in the development of pharmaceutical intermediates. Researchers have explored its potential in creating novel drug candidates, particularly in the fields of anti-inflammatory and antimicrobial agents. The fluorine atoms in the compound contribute to its metabolic stability, a property highly sought after in modern drug design. Additionally, the nitro group provides a reactive site for further chemical modifications, enabling the creation of diverse molecular architectures.

In the realm of material science, 2,4,4'-Trifluoro-5-nitro-biphenyl has shown promise as a building block for advanced polymers and liquid crystals. The compound's ability to influence the electronic properties of materials makes it a valuable component in the development of organic semiconductors and OLEDs (Organic Light-Emitting Diodes). With the growing demand for energy-efficient display technologies, research into fluorinated aromatic compounds like this one has intensified in recent years.

The synthesis of 2,4,4'-Trifluoro-5-nitro-biphenyl typically involves multi-step reactions starting from commercially available fluorinated benzene derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Recent advancements in catalytic fluorination techniques have made the production of such compounds more efficient and environmentally friendly, addressing one of the key concerns in contemporary chemical manufacturing.

From an analytical perspective, 2,4,4'-Trifluoro-5-nitro-biphenyl presents interesting challenges and opportunities. The compound's distinctive spectroscopic signature, particularly in NMR and mass spectrometry, makes it easily identifiable in complex mixtures. This characteristic has led to its use as a reference standard in analytical laboratories, especially those specializing in fluorinated organic compounds. The growing importance of quality control in pharmaceutical and material science applications has further increased demand for high-purity samples of this compound.

The market dynamics surrounding 2,4,4'-Trifluoro-5-nitro-biphenyl reflect broader trends in specialty chemicals. As industries increasingly adopt fluorine chemistry to enhance product performance, compounds like this have seen steady growth in demand. Suppliers and manufacturers are responding by developing more efficient production methods and expanding their product portfolios to include various derivatives of this versatile intermediate. The compound's stability under standard storage conditions contributes to its commercial viability.

Environmental considerations play an important role in the application of 2,4,4'-Trifluoro-5-nitro-biphenyl. While fluorinated compounds generally exhibit greater environmental persistence than their non-fluorinated counterparts, responsible use and disposal practices have been developed to mitigate potential ecological impacts. Researchers continue to investigate the biodegradation pathways of such compounds, contributing to the growing body of knowledge about sustainable chemistry practices.

Looking to the future, 2,4,4'-Trifluoro-5-nitro-biphenyl is poised to play a significant role in emerging technologies. Its potential applications in electronic materials, pharmaceutical development, and specialty chemicals make it a compound of continuing interest to researchers and industrial chemists alike. As synthetic methodologies advance and our understanding of fluorinated aromatic systems deepens, new uses for this versatile compound are likely to emerge, further solidifying its position in the chemical landscape.